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Abstract: This technical guide provides an in-depth analysis of the light stability and

photodegradation mechanisms of C.I. Pigment Red 7 (C.I. 12420). It is intended for

researchers, scientists, and professionals in drug development and other fields where colorant

stability is critical. This document consolidates key performance data, outlines detailed

experimental protocols for stability assessment, and illustrates the chemical pathways involved

in degradation.

Introduction to Pigment Red 7
C.I. Pigment Red 7, identified by CAS number 6471-51-8, is a synthetic organic colorant

belonging to the monoazo class of pigments.[1][2] Its chemical structure is based on a

Naphthol AS derivative.[1] Due to its brilliant red hue and strong color, it is utilized in a variety

of applications, including printing inks, coatings, plastics, and cosmetics.[1][3] Understanding

its behavior upon exposure to light is paramount for predicting the long-term color stability and

performance of finished products. The degradation of the pigment, primarily driven by

ultraviolet (UV) radiation, involves the cleavage of its chromophoric azo bond, leading to color

fading.[4][5]

Physicochemical and Stability Properties
Pigment Red 7 is characterized by its chemical formula, C₂₅H₁₉Cl₂N₃O₂, and a molecular

weight of 464.34 g/mol .[1][6] Its overall stability is generally considered very good, particularly

its resistance to light. However, its performance can be influenced by the chemical environment

and the matrix in which it is dispersed.
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Table 1: General Properties of Pigment Red 7

Property Value Reference

C.I. Name Pigment Red 7, 12420 [1][6]

CAS Number 6471-51-8 [1][6]

Chemical Class Monoazo [1][2]

Molecular Formula C₂₅H₁₉Cl₂N₃O₂ [1][6]

| Molecular Weight | 464.34 |[1] |

Table 2: Resistance and Fastness Ratings for Pigment Red 7

Property Rating Scale Rating Reference

Lightfastness
Blue Wool Scale (1-
8)

7-8 [1]

Heat Resistance
Max Temp (°C, 20

min)
150 [1]

Water Resistance (1-5) 5 [1]

Acid Resistance (5%

HCl)
(1-5) 4-5 [1]

Alkali Resistance (5%

Na₂CO₃)
(1-5) 4-5 [1]

PVC Migration (1-5) 1-2 [1]

Soap Bleeding (1-5) 3-4 [1]

Note: For resistance and fastness scales, 1 represents poor performance and 5 (or 8 for

Lightfastness) represents excellent performance.

Mechanisms of Photodegradation
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The photodegradation of organic pigments like Pigment Red 7 is a complex process initiated

by the absorption of light energy, particularly in the UV spectrum.[5] The energy absorbed can

excite the pigment molecule, making it susceptible to chemical reactions that break down its

structure and destroy the chromophore responsible for its color.

The primary mechanism for azo pigments is the oxidative or reductive cleavage of the azo (–

N=N–) bond.[4] In the presence of oxygen and UV light, highly reactive oxygen species (ROS),

such as hydroxyl radicals, are generated.[4][7] These ROS are strong oxidizing agents that

attack the azo linkage, leading to the formation of smaller, often colorless, aromatic

intermediates like amines and phenols.[8][9] This process follows pseudo-first-order kinetics in

many experimental setups.[4][7][8]
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Caption: General photo-oxidative degradation pathway for Pigment Red 7.

In certain chemical environments, degradation can follow different pathways. For instance, the

presence of phosphoric acid has been shown to cause a color shift from red to orange, which is
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attributed to the complexation of the pigment's calcium ion with the acid over time, altering its

absorption spectrum.[3]

Experimental Protocols for Stability Assessment
To evaluate the light stability of Pigment Red 7, accelerated weathering protocols are employed

to simulate long-term exposure to indoor or outdoor conditions in a condensed timeframe.

Protocol: Xenon Arc Accelerated Weathering
This method is based on standards like ASTM D4303 and ISO 105-B02 and uses a xenon arc

lamp to replicate the full spectrum of sunlight.[10][11]

Objective: To assess the change in color of Pigment Red 7 under simulated sunlight and

controlled environmental conditions.

Apparatus: A xenon arc weathering chamber equipped with appropriate light filters (to

simulate daylight through glass), and controls for irradiance, temperature, and humidity.[12]

Sample Preparation: The pigment is dispersed into a specific matrix (e.g., a polymer, coating,

or ink base) at a defined concentration. The mixture is then applied as a uniform film onto a

standardized panel or substrate.

Exposure Conditions: The prepared samples are placed in the weathering chamber

alongside a set of Blue Wool standards for reference.[5] Key parameters are set and

monitored, as detailed in Table 3.

Table 3: Typical Xenon Arc Test Conditions

Parameter Setpoint Standard Reference

Irradiance 0.35 - 0.55 W/m² @ 340 nm ASTM D4303[10]

Black Panel Temperature 63 ± 3 °C ISO 105-B02

Relative Humidity 50 ± 10 % ASTM D4303[10]

| Light/Dark Cycle | Continuous light or specified cycles | ASTM D4303[10] |
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Procedure:

An unexposed control sample is stored in a dark, climate-controlled environment.

Test samples are placed in the chamber and exposed to the xenon arc light.

Samples are periodically removed at specified intervals for evaluation.

Evaluation: The color of the exposed samples is measured using a spectrophotometer or

colorimeter and compared to the unexposed control. The total color difference (ΔE*) is

calculated. The fading is also compared against the Blue Wool standards to assign a

lightfastness rating.[5]
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Caption: Experimental workflow for accelerated lightfastness testing.
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Analytical Methods for Degradation Analysis
To understand the chemical changes occurring during photodegradation, several analytical

techniques are used.

UV-Visible (UV-Vis) Spectrophotometry: This is the primary technique for monitoring color

change.[13] Degradation is observed as a decrease in absorbance at the pigment's

maximum absorption wavelength (λmax) or a shift in the λmax, indicating a change in the

chromophore's structure.[3][9]

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR analysis identifies changes in the

functional groups of the pigment molecule.[14] The disappearance of peaks corresponding to

the azo group (N=N stretching) and C-N bonds, or the appearance of new peaks such as O-

H bending (from oxidation products), provides direct evidence of the degradation pathway.

[14][15]
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Caption: Logical workflow for the analytical assessment of pigment degradation.

Conclusion
C.I. Pigment Red 7 exhibits very good to excellent lightfastness, with a Blue Wool Scale rating

of 7-8.[1] Its degradation is primarily initiated by UV radiation, leading to the oxidative cleavage
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of its defining monoazo bond. The stability and degradation pathway can be significantly

influenced by the pigment's immediate chemical environment, including the binder system and

the presence of reactive chemical species. For accurate and reliable assessment of its

performance in a given application, standardized accelerated weathering tests coupled with

analytical techniques like UV-Vis and FTIR spectroscopy are essential. These methods provide

critical data for formulation development and long-term product stability predictions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Light Stability and Degradation of Pigment Red 7: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1170729#light-stability-and-degradation-of-red-7-
pigment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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